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This guide provides a framework for assessing the reproducibility of results from the Chemistry-

Climate Model Initiative (CCMI). In the complex world of climate modeling, ensuring that

scientific results are robust and reproducible is paramount. This document outlines key

methodologies, presents a structured approach to data comparison, and provides visual

workflows to aid in the design and execution of reproducibility studies.

The chaotic nature of climate systems means that bit-for-bit reproducibility of simulations is

often not feasible across different computing environments or even with minor code

modifications. Therefore, the focus of reproducibility assessment in this context is on the

statistical consistency of model climates. This guide details a powerful technique for this

purpose: the Ensemble Consistency Test (ECT).

Experimental Protocols: The Ensemble Consistency
Test (ECT)
The Ensemble Consistency Test (ECT) is a statistical framework designed to determine if a

new set of model simulations is statistically distinguishable from a reference ensemble of

simulations from an accepted version of a model.[1][2] A key advantage of this approach is its

ability to capture changes not just in individual output variables, but also in the relationships
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between them.[1] An "ultra-fast" variant (UF-ECT) has been developed to make this testing

computationally efficient.[3][4]

Here is a detailed methodology for implementing the UF-ECT, adapted from the procedures

used for the Community Earth System Model (CESM), which can be applied to CCMI models:

Objective: To determine if a "test" configuration of a chemistry-climate model produces a

statistically consistent climate to a "reference" configuration.

Materials:

A "reference" version of a chemistry-climate model with a well-documented configuration.

A "test" version of the model (e.g., with code modifications, running on a new platform, or

with different compiler options).

High-performance computing resources.

Software for statistical analysis and Principal Component Analysis (PCA).

Procedure:

Generate a Reference Ensemble:

Create a large ensemble of N simulations (e.g., N=100) using the "reference" model

configuration.

Introduce small, machine-level perturbations to the initial conditions of each ensemble

member to generate a spread of results that represents the model's internal variability.[3]

Run each simulation for a short period (e.g., 4.5 simulation hours for the UF-ECT) to keep

computational costs down.[3]

Data Pre-processing:

From the simulation output, select a suite of key variables that represent the model's

climate (e.g., temperature, ozone concentration, water vapor at various atmospheric

levels).
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Spatially average the selected variables to create a time series for each ensemble

member.

Exclude variables with very low or zero variance, as well as those that are linearly

correlated with other variables.

Characterize the Reference Ensemble:

Perform Principal Component Analysis (PCA) on the pre-processed data from the

reference ensemble.

The PCA will identify the dominant modes of variability within the reference ensemble and

create a set of principal components (PCs) and corresponding loadings.

Generate a Test Ensemble:

Create a small ensemble of M simulations (e.g., M=3) using the "test" model configuration.

Apply the same initial condition perturbation strategy and run length as for the reference

ensemble.

Statistical Comparison:

Project the pre-processed data from the test ensemble onto the principal components

derived from the reference ensemble.

Apply a two-sample equality of distribution test to determine if the distribution of the test

ensemble's principal component scores is statistically distinguishable from the distribution

of the reference ensemble's scores.

A "pass" indicates that the test configuration is statistically consistent with the reference

configuration. A "fail" suggests that the changes introduced in the test configuration have

resulted in a different model climate.

Data Presentation for Reproducibility Assessment
To facilitate clear comparisons, all quantitative data from a reproducibility assessment should

be summarized in structured tables.
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Table 1: Comparison of Reproducibility Assessment Methodologies

Feature
Ensemble Consistency
Test (ECT)

Bit-for-Bit Comparison

Primary Goal

Assess statistical

indistinguishability of model

climates.

Verify identical output for

identical inputs.

Applicability
Chaotic, complex models like

CCMs.

Deterministic models or for

debugging.

Methodology

Statistical comparison of

ensembles using PCA and

hypothesis testing.

Direct comparison of binary

output files.

Computational Cost
Moderate (UF-ECT is

optimized for efficiency).

Low (for a single run), but

highly restrictive.

Sensitivity

Detects changes in statistical

properties and variable

relationships.

Detects any change, including

non-significant rounding errors.

Table 2: Example Summary of Ensemble Consistency Test Results

Test
Configurati
on

Number of
Test Runs

Key
Variables
Analyzed

Statistical
Test Used

p-value Result

Model v1.1

vs. v1.0
3

T, O3, H2O

(stratosphere

)

Kolmogorov-

Smirnov
0.45 Pass

Model on

Platform B

vs. A

3

T, O3, H2O

(stratosphere

)

Anderson-

Darling
0.02 Fail

Model with

New

Compiler

3

T, O3, H2O

(stratosphere

)

Kolmogorov-

Smirnov
0.61 Pass
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Visualizing Reproducibility Workflows
Diagrams are essential for understanding the logical flow of complex scientific workflows. The

following diagrams, generated using the DOT language, illustrate the key processes in

assessing the reproducibility of CCMI results.
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Caption: Workflow for the Ensemble Consistency Test (ECT).
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Caption: Decision logic for selecting a reproducibility assessment method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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